Cas no 1004956-62-0 (4-amino-6-methoxypyrimidine-5-carbaldehyde)

• Product Name: 4-amino-6-methoxypyrimidine-5-carbaldehyde
• CAS No: 1004956-62-0
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD21602620
• CID: 4558749
• Update Time: 2025-06-11

4-amino-6-methoxypyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-methoxypyrimidine-5-carbaldehyde

• MDL： MFCD21602620
• Inchi： 1S/C6H7N3O2/c1-11-6-4(2-10)5(7)8-3-9-6/h2-3H,1H3,(H2,7,8,9)
• InChI Key： MHIWGEBSPSJHIW-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=C(C=O)C(N)=N1

Computed Properties

• Exact Mass: 153.053826g/mol
• Monoisotopic Mass: 153.053826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.14g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 78.1Ų

Additional information on 4-amino-6-methoxypyrimidine-5-carbaldehyde

Professional Introduction to 4-amino-6-methoxypyrimidine-5-carbaldehyde (CAS No. 1004956-62-0)

4-amino-6-methoxypyrimidine-5-carbaldehyde, identified by the chemical abstracts service number 1004956-62-0, is a significant intermediate in modern pharmaceutical synthesis. This compound belongs to the pyrimidine derivatives, a class of heterocyclic compounds that have garnered substantial attention in medicinal chemistry due to their diverse biological activities and structural versatility. The presence of both an amino group and a formyl group in its molecular structure makes it a versatile building block for the development of novel therapeutic agents.

The 4-amino-6-methoxypyrimidine-5-carbaldehyde molecule exhibits remarkable reactivity, which is primarily attributed to its functional groups. The formyl group (–CHO) serves as a key site for condensation reactions, enabling the formation of Schiff bases and other complex structures. Meanwhile, the amino group (–NH₂) can participate in hydrogen bonding interactions and further functionalization, such as acylation or sulfonamide formation. These properties make it an invaluable precursor in the synthesis of various pharmacologically active compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. 4-amino-6-methoxypyrimidine-5-carbaldehyde has been extensively studied for its role in developing antiviral, anticancer, and anti-inflammatory agents. For instance, researchers have utilized this compound to synthesize nucleoside analogs, which are known for their ability to interfere with viral replication mechanisms. The methoxy group at the 6-position enhances the metabolic stability of the molecule, making it more suitable for drug development.

One of the most compelling applications of 4-amino-6-methoxypyrimidine-5-carbaldehyde is in the field of oncology. Pyrimidine-based inhibitors have shown promise in targeting various cancer pathways, including those involving kinases and DNA repair enzymes. The formyl group allows for easy introduction of additional functionalities that can selectively bind to cancer-specific targets. Recent studies have demonstrated that derivatives of this compound can induce apoptosis in certain cancer cell lines while exhibiting minimal toxicity toward healthy cells.

The synthesis of 4-amino-6-methoxypyrimidine-5-carbaldehyde typically involves multi-step organic reactions, starting from readily available pyrimidine precursors. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. The efficiency of these synthetic routes is crucial for large-scale production, ensuring that pharmaceutical companies can access sufficient quantities of this intermediate for further drug development.

From a computational chemistry perspective, 4-amino-6-methoxypyrimidine-5-carbaldehyde has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at different positions of the pyrimidine ring can influence binding affinity and selectivity. For example, computational analysis has revealed that introducing bulky groups at the 2-position can enhance binding to certain protein kinases without affecting other enzymes.

The role of 4-amino-6-methoxypyrimidine-5-carbaldehyde extends beyond traditional drug development into emerging therapeutic areas such as immunomodulation and neuroprotection. Researchers have explored its potential in modulating immune responses by synthesizing derivatives that interact with immune receptors. Additionally, some studies suggest that pyrimidine-based compounds may protect against neurodegenerative diseases by inhibiting oxidative stress and inflammation.

In conclusion, 4-amino-6-methoxypyrimidine-5-carbaldehyde (CAS No. 1004956-62-0) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and reactivity make it an essential intermediate for synthesizing a wide range of biologically active molecules. As research continues to uncover new therapeutic applications, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.